molecular formula C10H11N3O2 B15047865 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol

Cat. No.: B15047865
M. Wt: 205.21 g/mol
InChI Key: JPRHPEVIVSWINZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 2-aminoethyl group at position 5 and a phenol moiety at position 2. The oxadiazole ring is a five-membered aromatic system containing two nitrogen and one oxygen atom, known for its metabolic stability and ability to participate in hydrogen bonding, making it a critical pharmacophore in medicinal chemistry .

Properties

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

IUPAC Name

2-[5-(2-aminoethyl)-1,3,4-oxadiazol-2-yl]phenol

InChI

InChI=1S/C10H11N3O2/c11-6-5-9-12-13-10(15-9)7-3-1-2-4-8(7)14/h1-4,14H,5-6,11H2

InChI Key

JPRHPEVIVSWINZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NN=C(O2)CCN)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminoethyl hydrazine with salicylic acid derivatives, followed by cyclization to form the oxadiazole ring. The reaction conditions often include the use of dehydrating agents and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol can undergo various chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinones.

    Reduction: The oxadiazole ring can be reduced under specific conditions.

    Substitution: The aminoethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride can be used.

    Substitution: Reagents like alkyl halides and acyl chlorides are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while substitution reactions can introduce various functional groups onto the aminoethyl moiety.

Scientific Research Applications

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol is a chemical compound featuring an oxadiazole ring, an aminoethyl side chain, and a phenolic group. The molecular formula for 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol is C10H11N3O2, and its molecular weight is approximately 205.2132 g/mol . This compound's uniqueness lies in its combination of the oxadiazole ring with an aminoethyl side chain and a phenolic group.

Potential Applications

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol has potential applications in various fields:

  • Medicinal Chemistry The oxadiazole moiety is known for its diverse biological activities, while the phenolic component contributes to its chemical reactivity. The presence of the aminoethyl side chain may enhance its interaction with biological targets, potentially improving its efficacy.
  • Antimicrobial and Antitumor Activities Studies indicate that derivatives of oxadiazoles can inhibit various cancer cell lines and possess anti-inflammatory properties.
  • Interaction Studies Research indicates that compounds with similar structures can exhibit significant interactions with proteins involved in cell signaling pathways, potentially leading to therapeutic effects against various diseases.

Similar Compounds

Several compounds share structural similarities with 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol:

Compound NameUnique Features
4-(5-Amino-1,3,4-oxadiazol-2-yl)phenolDirectly related to phenolic compounds; shows antimicrobial activity .
5-(1,3,4-Oxadiazol-2-yl)thiazoleExhibits different biological activity profiles; used in anti-cancer research.
1,3,4-Oxadiazole derivativesBroad range of biological activities; used in drug discovery for various diseases.

Mechanism of Action

The mechanism by which 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol exerts its effects involves interactions with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the oxadiazole ring can participate in π-π interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

  • Electron-Withdrawing vs. Electron-Donating Groups: Compounds with electron-withdrawing substituents (e.g., trifluoromethyl , bromophenyl ) exhibit enhanced BBB permeability and neuroprotective effects. In contrast, electron-donating groups like aminoethyl or methoxy improve solubility and antimicrobial/anticancer activity.
  • Aromatic vs. Aliphatic Side Chains: Aryl-substituted oxadiazoles (e.g., trimethoxyphenyl ) show stronger anticancer activity due to hydrophobic interactions with tubulin, while aliphatic chains (e.g., aminoethyl ) may favor antimicrobial effects via membrane disruption.
  • Sulfur-Containing Derivatives : Sulfanyl-substituted analogs demonstrate antitubercular activity, likely due to thiol-mediated targeting of mycobacterial enzymes.

Pharmacokinetic and Toxicity Considerations

  • Bioavailability : Most oxadiazole derivatives comply with Lipinski’s and Veber’s rules , ensuring oral bioavailability. However, trifluoromethyl groups may increase metabolic stability but risk hepatotoxicity.
  • Toxicity: Phenolic derivatives with halogen substituents (e.g., bromophenyl ) may pose higher acute toxicity (oral LD50 Category 4 ), whereas aminoethyl groups reduce cytotoxicity .

Biological Activity

2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol is a chemical compound characterized by its unique structure, which includes an oxadiazole ring and a phenolic group. This compound has garnered attention due to its potential biological activities, including antimicrobial and antitumor properties. The molecular formula for this compound is C11H13N3O2C_{11}H_{13}N_{3}O_{2} with a molecular weight of approximately 219.24 g/mol.

Chemical Structure and Properties

The structural features of 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol contribute to its biological activity. The oxadiazole moiety is known for diverse biological activities, while the phenolic component enhances its chemical reactivity and potential medicinal applications. The aminoethyl side chain may further improve its interaction with biological targets.

PropertyValue
Molecular FormulaC11H13N3O2C_{11}H_{13}N_{3}O_{2}
Molecular Weight219.24 g/mol
CAS Number1630763-49-3

Antimicrobial Properties

Research indicates that compounds with oxadiazole rings exhibit significant antimicrobial activity. In vitro studies have shown that 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol demonstrates promising antibacterial effects against both Gram-positive and Gram-negative bacteria. For instance, derivatives of oxadiazoles have been reported to inhibit various bacterial strains effectively.

A study evaluating similar compounds found that some exhibited Minimum Inhibitory Concentrations (MICs) ranging from 4 to 22 µg/mL against various bacterial strains such as Escherichia coli and Staphylococcus aureus .

Antitumor Activity

The anticancer potential of 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol has been explored through various studies. For example, a series of oxadiazole derivatives were synthesized and tested for their antiproliferative effects on cancer cell lines such as HCT-116 (colorectal carcinoma) and HeLa (cervical adenocarcinoma). Some derivatives demonstrated significant cytotoxicity and were found to inhibit the catalytic activity of topoisomerase I, a target crucial for cancer treatment .

Case Studies

  • Anticancer Evaluation : A study conducted on a library of oxadiazole derivatives highlighted that certain compounds exhibited effective binding to tubulin, leading to significant anticancer activity against multiple cancer cell lines . Notably, the compound with the highest activity showed a Proliferation Growth Inhibition (PGI) value of 65.12% against SNB-19 cells at a concentration of 10 µM.
  • Antibacterial Activity : Another investigation reported that specific derivatives of oxadiazole displayed considerable antibacterial activity with MIC values as low as 8 µg/mL against Gram-positive bacteria . This suggests that the structural modifications in the oxadiazole framework can enhance antimicrobial efficacy.

The biological activities of 2-[5-(2-Aminoethyl)-1,3,4-oxadiazol-2-yl]phenol can be attributed to its ability to interact with various biological targets:

  • Enzyme Inhibition : Compounds containing oxadiazole rings have been shown to inhibit key enzymes involved in cell signaling pathways.
  • Receptor Binding : The unique functional groups in this compound may enhance binding affinity to specific receptors implicated in disease processes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.